4-chloro-1-(difluoromethyl)-3-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole

• IUPAC Name: 4-chloro-1-(difluoromethyl)-3-(2,2,2-trifluoroethoxymethyl)pyrazole
• InChI: InChI=1S/C7H6ClF5N2O/c8-4-1-15(6(9)10)14-5(4)2-16-3-7(11,12)13/h1,6H,2-3H2
• InChI Key: NUACRNBRGHOQNH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1C(F)F)COCC(F)(F)F)Cl
• Molecular Formula: C7H6ClF5N2O
• Molecular Weight: 264.58 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. The various substituents (chloro, difluoromethyl, trifluoroethoxy) would be attached to the carbon atoms of the pyrazole ring.

Chemical Reactions Analysis

As a pyrazole derivative, this compound could potentially undergo a variety of chemical reactions. For instance, the halogen atoms (chlorine and fluorine) could potentially be replaced via nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of halogen atoms and the aromatic pyrazole ring could potentially make the compound relatively stable and resistant to degradation. The compound might also exhibit polarity due to the presence of electronegative halogen atoms and the polar C-N bonds in the pyrazole ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many pyrazole derivatives are used as pharmaceuticals or pesticides, and their mechanisms of action often involve interacting with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors such as its reactivity, toxicity, and environmental persistence. As with any chemical, appropriate safety measures should be taken when handling this compound.

Future Directions

The future research directions for this compound could potentially involve exploring its uses in various applications such as pharmaceuticals or pesticides, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.